A trinuclear complex containing MnIIMnIIIMnIV, radicals, quinone and chloride ligands potentially relevant to PS II

Dalton Transactions Pub Date: 2006-03-23 DOI: 10.1039/B601581F

Abstract

Reaction of MnCl2 with a non-innocent ligand H3L results in an unprecedented mixed-valence trinuclear complex [MnIIMnIIIMnIV(L)(L˙)2(LIQ)Cl] whose structural and magnetic properties are described.

Graphical abstract: A trinuclear complex containing MnIIMnIIIMnIV, radicals, quinone and chloride ligands potentially relevant to PS II
A trinuclear complex containing MnIIMnIIIMnIV, radicals, quinone and chloride ligands potentially relevant to PS II
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